1-(2,5-Dimethoxyphenyl)-2-(dimethylamino)ethanone

• CAS RN: 89864-08-4
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)-2-(dimethylamino)ethanone
• InChI: InChI=1S/C12H17NO3/c1-13(2)8-11(14)10-7-9(15-3)5-6-12(10)16-4/h5-7H,8H2,1-4H3
• InChI Key: ZSIRPQCIOCRLSM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)C1=C(C=CC(=C1)OC)OC

Description

1-(2,5-Dimethoxyphenyl)-2-(dimethylamino)ethanone is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-bromo-1-(2,5-dimethoxyphenyl)-ethanone (10.0 g) is added dropwise to a solution of dimethylamine (6.1 g) in toluene (450 ml). The mixture is stirred overnight at room temperature and extracted with a 1-N water solution of hydrochloric acid (3×250 ml). The mixed aqueous phases are alcalinized with a 25% water solution of sodium hydroxide (200 ml) and extracted with dichloromethane (4×250 ml). The mixed organic phases are washed with water (3×200 ml) and dried over magnesium sulphate. The solvent is distilled in vacuo and the residue is dried in vacuo to constant weight to give 1-(2,5-dimethoxyphenyl)-2-dimethylamino-ethanone which is a liquid, b.p. 250°-255°.